Dimethyl 2-(3-bromopropyl)-2-methylmalonate

• Molecular Formula: C9H15BrO4
• Molecular Weight: 267.12 g/mol
• IUPAC Name: dimethyl 2-(3-bromopropyl)-2-methylpropanedioate
• InChI: InChI=1S/C9H15BrO4/c1-9(5-4-6-10,7(11)13-2)8(12)14-3/h4-6H2,1-3H3
• InChI Key: VBBXQYUJIRHYHI-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCBr)(C(=O)OC)C(=O)OC

Description

Dimethyl 2-(3-bromopropyl)-2-methylmalonate is a useful research compound. Its molecular formula is C9H15BrO4 and its molecular weight is 267.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaH at 60% in mineral oil (1.63 g, 40.8 mmol. 1.3 eq) was washed three times with hexane and subsequently dried. After addition of dried THF (30 mL) the suspension was cooled to 0° C. Dimethyl methylmalonate (4.7 g, 32.3 mmol, 1.0 eq) was slowly and carefully added and gas development was observed. The mixture was stirred for 15 minutes and subsequently 1,3-dibromopropane (24 g, 119.0 mmol, 3.7 eq) was added in one portion. The mixture was allowed to reach room temperature and was then stirred for further 16 hours. NaOH 1.0 M solution was added, the crude was extracted with ethyl acetate; the organic layers were collected and dried, the obtained oil was purified by SiO2 column (elution: cyclohexane followed by EtOAc). The title product (6.6 g, 76% yield) was obtained.